Cas no 3139-05-7 (2,5-Dimethyl-4-nitrophenol)

2,5-Dimethyl-4-nitrophenol is a nitrophenol derivative characterized by its distinct molecular structure, featuring methyl groups at the 2- and 5-positions and a nitro group at the 4-position of the phenol ring. This compound is primarily utilized in organic synthesis and as an intermediate in the production of specialty chemicals. Its nitro and hydroxyl functional groups contribute to its reactivity, making it suitable for applications in agrochemicals, dyes, and pharmaceuticals. The compound exhibits moderate solubility in organic solvents and stability under standard conditions, facilitating handling and storage. Its structural properties enable selective modifications, enhancing its utility in targeted chemical transformations.
2,5-Dimethyl-4-nitrophenol structure
2,5-Dimethyl-4-nitrophenol structure
Product Name:2,5-Dimethyl-4-nitrophenol
CAS No:3139-05-7
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD07357405
CID:323803
PubChem ID:282110
Update Time:2025-10-28

2,5-Dimethyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethyl-4-nitrophenol
    • 2,5-Dimethyl-4-nitroaniline
    • Phenol,2,5-dimethyl-4-nitro-
    • 2,4-DIMETHYLBENZOTRIFLUORIDE
    • 2,5-dimethyl-4-hydroxynitrobenzene
    • 2,5-Dimethyl-4-nitro-phenol
    • 2-Hydroxy-5-nitro 1,4-xylene
    • 4-Nitro-2,5-xylenol
    • 4-Nitro-p-xylenol
    • 5-Nitro-2-hydroxy-p-xylol
    • 5-Nitro-2-oxy-1.4-dimethyl-benzol
    • Phenol,2,5-dimethyl-4-nitro
    • NSC 135201
    • Phenol, 2,5-dimethyl-4-nitro-
    • AM20061128
    • NSC-135201
    • A924763
    • F0001-0945
    • AKOS005145253
    • Z235351527
    • 4-nitro-2,5-dimethylphenol
    • EN300-29385
    • 4-Nitro-3,6-xylenol
    • SCHEMBL799388
    • CK1187
    • MFCD07357405
    • 2 pound not5-Dimethyl-4-nitrophenol
    • 3139-05-7
    • DTXSID40300177
    • SY005033
    • CS-0130655
    • DS-14510
    • NSC135201
    • MDL： MFCD07357405
    • Inchi： 1S/C8H9NO3/c1-5-4-8(10)6(2)3-7(5)9(11)12/h3-4,10H,1-2H3
    • InChI Key： DSWZKAODNLLINU-UHFFFAOYSA-N
    • SMILES： OC1=CC(C)=C(C=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 166.07400
  • Monoisotopic Mass: 167.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.263
  • Melting Point: 116-118 ºC
  • Boiling Point: 316 ºC
  • Flash Point: 142 ºC
  • PSA: 71.84000
  • LogP: 2.89820

2,5-Dimethyl-4-nitrophenol Security Information

2,5-Dimethyl-4-nitrophenol Customs Data

  • HS CODE：2908999090
  • Customs Data：

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,5-Dimethyl-4-nitrophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YS685-250mg
2,5-Dimethyl-4-nitrophenol
 3139-05-7 95+%
250mg
 64CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YS685-25g
2,5-Dimethyl-4-nitrophenol
 3139-05-7 95+%
25g
 1541CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YS685-1g
2,5-Dimethyl-4-nitrophenol
 3139-05-7 95+%
1g
 120.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YS685-5g
2,5-Dimethyl-4-nitrophenol
 3139-05-7 95+%
5g
 385.0CNY 2021-07-14
abcr
AB481642-1 g
2,5-Dimethyl-4-nitrophenol; .
 3139-05-7
1g
 €65.80 2023-04-20
abcr
AB481642-5 g
2,5-Dimethyl-4-nitrophenol; .
 3139-05-7
5g
 €110.00 2023-04-20
abcr
AB481642-10 g
2,5-Dimethyl-4-nitrophenol; .
 3139-05-7
10g
 €161.00 2023-04-20
abcr
AB481642-25 g
2,5-Dimethyl-4-nitrophenol; .
 3139-05-7
25g
 €288.50 2023-04-20
abcr
AB481642-100 g
2,5-Dimethyl-4-nitrophenol; .
 3139-05-7
100g
 €705.00 2023-04-20
Apollo Scientific
OR951737-5g
2,5-Dimethyl-4-nitrophenol
 3139-05-7 98%
5g
 £51.00 2025-02-20

2,5-Dimethyl-4-nitrophenol Production Method

2,5-Dimethyl-4-nitrophenol Related Literature

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